Cas no 2228198-77-2 (3-(4-bromo-2-methoxyphenyl)-2,2-dimethylpropan-1-ol)

• Product Name: 3-(4-bromo-2-methoxyphenyl)-2,2-dimethylpropan-1-ol
• CAS No: 2228198-77-2
• MF: C₁₂H₁₇BrO₂
• MW: 273.166183233261
• CID: 6324603
• PubChem ID: 165645015
• Update Time: 2025-08-04

3-(4-bromo-2-methoxyphenyl)-2,2-dimethylpropan-1-ol Chemical and Physical Properties

Names and Identifiers

• 3-(4-bromo-2-methoxyphenyl)-2,2-dimethylpropan-1-ol
• EN300-1908067
• 2228198-77-2

• Inchi： 1S/C12H17BrO2/c1-12(2,8-14)7-9-4-5-10(13)6-11(9)15-3/h4-6,14H,7-8H2,1-3H3
• InChI Key： HMULYNNJZFIBGI-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=C(C=1)OC)CC(C)(C)CO

Computed Properties

• Exact Mass: 272.04119g/mol
• Monoisotopic Mass: 272.04119g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 194
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 29.5Ų

Additional information on 3-(4-bromo-2-methoxyphenyl)-2,2-dimethylpropan-1-ol

Introduction to 3-(4-bromo-2-methoxyphenyl)-2,2-dimethylpropan-1-ol (CAS No. 2228198-77-2)

3-(4-bromo-2-methoxyphenyl)-2,2-dimethylpropan-1-ol, identified by the Chemical Abstracts Service Number (CAS No.) 2228198-77-2, is a significant compound in the realm of pharmaceutical chemistry and medicinal research. This compound belongs to the class of aromatic alcohols, characterized by a phenyl ring substituted with bromine and methoxy groups, and an isobutyl side chain. The structural features of this molecule make it a valuable intermediate in the synthesis of various bioactive molecules, particularly in the development of novel therapeutic agents.

The bromo and methoxy substituents on the phenyl ring play a crucial role in modulating the electronic properties and reactivity of the molecule. These functional groups enhance its utility as a building block in organic synthesis, allowing for further derivatization through nucleophilic aromatic substitution, cross-coupling reactions, and other palladium-catalyzed transformations. The isobutyl side chain contributes to the steric environment of the molecule, influencing its solubility and metabolic stability, which are critical factors in drug design.

In recent years, there has been growing interest in leveraging such structurally diverse compounds for their potential pharmacological activities. The 4-bromo-2-methoxyphenyl moiety is particularly noteworthy due to its presence in several known bioactive scaffolds. For instance, derivatives of this type have been explored for their antimicrobial, anti-inflammatory, and anticancer properties. The alcohol functional group at the 1-position provides a site for further chemical modification, enabling the synthesis of more complex molecules with tailored biological activities.

One of the most compelling aspects of 3-(4-bromo-2-methoxyphenyl)-2,2-dimethylpropan-1-ol is its versatility in synthetic chemistry. Researchers have utilized this compound as a precursor in the preparation of kinase inhibitors, which are essential in targeted cancer therapies. The bromine atom serves as an excellent handle for introducing additional functionalities via Suzuki-Miyaura cross-coupling reactions, while the methoxy group can be oxidized to an ether or further functionalized into other oxygen-containing heterocycles. These attributes make it a cornerstone in medicinal chemistry libraries.

Recent advancements in drug discovery have highlighted the importance of structure-activity relationships (SAR) in optimizing lead compounds. The dimethylpropan-1-ol backbone imparts lipophilicity to the molecule, which is often a desirable property for oral bioavailability. By systematically varying substituents on this scaffold, chemists can fine-tune physicochemical properties such as solubility, permeability, and metabolic stability—key determinants of drug efficacy and safety.

The pharmaceutical industry has increasingly relied on high-throughput screening (HTS) and computational modeling to identify promising candidates for further development. Compounds like 3-(4-bromo-2-methoxyphenyl)-2,2-dimethylpropan-1-ol are frequently included in virtual libraries due to their structural complexity and potential biological relevance. Computational studies have suggested that modifications at the 4-bromo and 2-methoxy positions could enhance binding affinity to specific protein targets, making this compound an attractive starting point for structure-based drug design.

In addition to its role in small-molecule drug development, this compound has found applications in materials science and agrochemical research. The aromatic system combined with functional groups like bromine and methoxy offers unique electronic properties that are useful in designing advanced materials with specific optoelectronic characteristics. Furthermore, its structural motifs are reminiscent of natural products that exhibit potent biological activities, inspiring synthetic chemists to explore new derivatives with improved pharmacokinetic profiles.

The synthesis of 3-(4-bromo-2-methoxyphenyl)-2,2-dimethylpropan-1-ol typically involves multi-step organic transformations starting from commercially available precursors. Key steps include bromination of a methoxylated aromatic compound followed by protection-deprotection strategies to install the isobutyl side chain. Advances in catalytic methods have streamlined these processes, making it more efficient and scalable for industrial applications. Such synthetic methodologies underscore the importance of this compound as a versatile building block in modern chemical synthesis.

The growing body of research on this compound underscores its significance in both academic and industrial settings. Collaborative efforts between synthetic chemists and biologists have led to novel insights into its potential applications across multiple therapeutic areas. As computational tools become more sophisticated, virtual screening approaches are increasingly used to predict new biological functions for existing molecules like 3-(4-bromo-2-methoxyphenyl)-2,2-dimethylpropan-1-ol, further expanding its utility.

In conclusion,3-(4-bromo-2-methoxyphenyl)-2,2-dimethylpropan-1-ol (CAS No. 2228198-77-2) represents a promising candidate for further exploration in pharmaceutical research. Its unique structural features offer opportunities for designing next-generation therapeutics with enhanced efficacy and minimal side effects. As synthetic methodologies continue to evolve and computational capabilities advance,this compound will remain at forefront of medicinal chemistry innovation.